![molecular formula C17H26N2O3S B296282 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide](/img/structure/B296282.png)
2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide
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Overview
Description
2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide, also known as CMA, is a compound that has been widely used in scientific research due to its unique properties. CMA is a white crystalline powder that is soluble in water and is commonly used as a reagent in various chemical reactions. In
Mechanism of Action
The mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide is not well understood. However, it is believed that this compound acts as an inhibitor of certain enzymes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects. This compound has also been shown to have anticonvulsant and antiepileptic effects. In addition, this compound has been shown to have antitumor and antimicrobial effects.
Advantages and Limitations for Lab Experiments
2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also soluble in water, which makes it easy to handle in aqueous solutions. However, this compound has some limitations for lab experiments. It is a relatively expensive compound, which may limit its use in large-scale experiments. In addition, the mechanism of action of this compound is not well understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide in scientific research. One direction is the development of new synthetic methods for this compound and its derivatives. Another direction is the exploration of the mechanism of action of this compound and its potential use as a therapeutic agent. This compound can also be used as a starting material for the synthesis of new compounds with potential biological activity. Finally, this compound can be used in the development of new analytical methods for the detection of certain enzymes and biomolecules in biological samples.
Conclusion:
In conclusion, this compound is a unique compound that has been widely used in scientific research. It has several advantages for lab experiments, including its stability and solubility in water. This compound has also been shown to have various biochemical and physiological effects, including anti-inflammatory and analgesic effects. However, the mechanism of action of this compound is not well understood, which may limit its use in certain experiments. There are several future directions for the use of this compound in scientific research, including the development of new synthetic methods and the exploration of its mechanism of action.
Synthesis Methods
2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide can be synthesized by reacting N-(4-ethylphenyl)acetamide with cyclohexylmethylsulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. After the reaction, the product is purified by recrystallization from a suitable solvent.
Scientific Research Applications
2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has been widely used in scientific research as a reagent for various chemical reactions. It has been used in the synthesis of pharmaceuticals and agrochemicals. This compound has also been used as a ligand in metal-catalyzed reactions. In addition, this compound has been used as a starting material for the synthesis of other compounds.
Properties
Molecular Formula |
C17H26N2O3S |
---|---|
Molecular Weight |
338.5 g/mol |
IUPAC Name |
2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide |
InChI |
InChI=1S/C17H26N2O3S/c1-3-14-9-11-15(12-10-14)18-17(20)13-19(23(2,21)22)16-7-5-4-6-8-16/h9-12,16H,3-8,13H2,1-2H3,(H,18,20) |
InChI Key |
AJOCVJHHWMUFIN-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C |
Origin of Product |
United States |
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